(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C17H19N3O3S/c1-4-19-12-8-10(2)7-11(3)16(12)24-17(19)18-13(21)9-20-14(22)5-6-15(20)23/h7-8H,4-6,9H2,1-3H3
• InChI Key: FUMZIOITLHYODU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC(=CC(=C2SC1=NC(=O)CN3C(=O)CCC3=O)C)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

(Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.42. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(2,5-dioxopyrrolidin-1-yl)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Chemical Analogs and Biological Activities

• Diuretic Activities of Etozolin: A study by Biamino (1977) explored the diuretic activities of Etozolin, a novel diuretic compound structurally similar to thiazolidin-2-ylidene acetates. It was compared against benzothiazide and placebo, showing dose-dependent diuretic effects with a maximum effect occurring 2 to 4 hours after administration. The study highlighted the significance of sulfonamide-type action profiles in urinary output and loop-diuretic type in urinary volume elimination (Biamino, 1977).

2. Ecotoxicological Impact on Avian Reproduction

• Influence on Avian Reproduction by Plant Protection Products: Fernández –Perea et al. (2009) assessed the statistical relevance of avian species in long-term toxicity studies involving pesticides. The study's findings have implications for risk assessment and underline the importance of selecting appropriate species to understand the toxicological impacts of chemicals (Fernández –Perea et al., 2009).

3. Therapeutic Potentials of Structurally Similar Compounds

• Neurodegeneration, Addiction, and Pain Management with mGluR5 Antagonists

  Lea and Faden (2006) reviewed the utility of mGluR5 antagonists like MPEP and MTEP in addressing neurodegeneration, addiction, anxiety, and pain management. These compounds exhibit selective inhibition properties with fewer off-target effects, providing a therapeutic avenue for multiple CNS disorders (Lea & Faden, 2006).

• Chymase Inhibitors in Preventing Abdominal Aortic Aneurysm

  Tsunemi et al. (2004) explored the effectiveness of a specific chymase inhibitor in preventing the development of abdominal aortic aneurysm in hamsters. The study emphasized the potential of chymase inhibitors in addressing vascular diseases and highlighted the significance of enzyme activity regulation in disease prevention (Tsunemi et al., 2004).